Methyl 3-chloro-1,2,4-triazine-6-carboxylate
Overview
Description
“Methyl 3-chloro-1,2,4-triazine-6-carboxylate” is a compound that belongs to the class of triazines . Triazines are a class of compounds known for their applications in different fields, including the production of herbicides and polymer photostabilisers .
Synthesis Analysis
The synthesis of triazines can be achieved through various methods. For instance, readily accessible (Z)-4-aryl-2,4-diazido-2-alkenoates can efficiently be converted to 6-aryl-1,2,3-triazine-4-carboxylate esters under mildly basic conditions without the assistance of any transition metals or strong acid .
Molecular Structure Analysis
The molecular structure of “Methyl 3-chloro-1,2,4-triazine-6-carboxylate” is represented by the InChI code 1S/C5H4ClN3O2/c1-11-4(10)3-2-7-5(6)9-8-3/h2H,1H3 .
Chemical Reactions Analysis
Triazines undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization . Methyl 1,2,3-triazine-5-carboxylate reacts with alkyl and aryl amidines at room temperature at remarkable rates to provide product pyrimidines in high yields .
Physical And Chemical Properties Analysis
The molecular weight of “Methyl 3-chloro-1,2,4-triazine-6-carboxylate” is 173.56 .
Scientific Research Applications
Antiviral Drug Development
“Methyl 3-chloro-1,2,4-triazine-6-carboxylate” is a key component in the synthesis of pyrrolo[2,1-f][1,2,4]triazine derivatives, which are used in the development of antiviral drugs . For instance, the antiviral drug remdesivir, which has shown promising results in the treatment of COVID-19, contains a pyrrolo[2,1-f][1,2,4]triazine moiety .
Antitumor Medication
Pyrrolo[2,1-f][1,2,4]triazine is also an active structural motif of brivanib alaninate, an antitumorigenic drug approved by the US FDA in 2011 . This suggests that “Methyl 3-chloro-1,2,4-triazine-6-carboxylate” could potentially be used in the synthesis of antitumor medications.
EGFR Inhibitor
“Methyl 3-chloro-1,2,4-triazine-6-carboxylate” could potentially be used in the synthesis of EGFR inhibitors. EGFR inhibitors are drugs used to treat certain types of cancer. They work by blocking the action of a protein called epidermal growth factor receptor (EGFR), which helps cells to grow and divide .
Antimicrobial Activity
Triazine derivatives have been evaluated for their antimicrobial activity against E. coli, S. aureus, and C. albicans . This suggests that “Methyl 3-chloro-1,2,4-triazine-6-carboxylate” could potentially be used in the development of new antimicrobial agents.
Heterogeneous Catalysis
Triazines are known for their high chemical stability and rich nitrogen content, which leads to great practical applications such as heterogeneous catalysis . Therefore, “Methyl 3-chloro-1,2,4-triazine-6-carboxylate” could potentially be used in this field.
Energy-related Functions
Due to their unique properties, triazines are also used in energy-related functions . This suggests that “Methyl 3-chloro-1,2,4-triazine-6-carboxylate” could potentially be used in the development of energy storage or conversion devices.
Mechanism of Action
Target of Action
The primary targets of Methyl 3-chloro-1,2,4-triazine-6-carboxylate are currently unknown. This compound is a derivative of the 1,2,4-triazine family, which has been studied for various biological activities . .
Mode of Action
Triazines, in general, are known to undergo reactions with dienophiles . These reactions can lead to the formation of new compounds with different properties.
Biochemical Pathways
The compound is synthesized from ethyl 2-aminothiophene-3-carboxylate and lithium sulfite (Li2SO3), resulting in 3-methylsulfanyl-1,2,4-triazine-6-ol, which is then reacted with thionyl chloride (SOCl2) to produce the final compound
Pharmacokinetics
The compound’s molecular weight is 173.56 , which could potentially influence its bioavailability.
properties
IUPAC Name |
methyl 3-chloro-1,2,4-triazine-6-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4ClN3O2/c1-11-4(10)3-2-7-5(6)9-8-3/h2H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LIDAKXNNFNPUKL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN=C(N=N1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.56 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-chloro-1,2,4-triazine-6-carboxylate | |
CAS RN |
1823921-48-7 |
Source
|
| Record name | methyl 3-chloro-1,2,4-triazine-6-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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